7-Oxopentadeca-1,5-dien-4-yl phenylcarbamate

• CAS No.: 653599-69-0
• Molecular Formula: C22H31NO3
• Molecular Weight: 357.5 g/mol
• IUPAC Name: 7-oxopentadeca-1,5-dien-4-yl N-phenylcarbamate
• InChI: InChI=1S/C22H31NO3/c1-3-5-6-7-8-12-16-20(24)17-18-21(13-4-2)26-22(25)23-19-14-10-9-11-15-19/h4,9-11,14-15,17-18,21H,2-3,5-8,12-13,16H2,1H3,(H,23,25)
• InChI Key: WWNYIYLDUPOOJQ-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCC(=O)C=CC(CC=C)OC(=O)NC1=CC=CC=C1

Description

7-Oxopentadeca-1,5-dien-4-yl phenylcarbamate is a chemical compound known for its unique structure and potential applications in various fields It is characterized by a phenylcarbamate group attached to a 7-oxopentadeca-1,5-dien-4-yl chain

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7-Oxopentadeca-1,5-dien-4-yl phenylcarbamate typically involves the reaction of a phenyl isocyanate with a 7-oxopentadeca-1,5-dien-4-yl alcohol. The reaction is carried out under controlled conditions, often in the presence of a catalyst to facilitate the formation of the carbamate linkage. The reaction conditions, such as temperature and solvent, are optimized to achieve high yields and purity of the final product .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using similar reaction conditions as in the laboratory. The process is scaled up to accommodate larger quantities, and additional purification steps, such as recrystallization or chromatography, are employed to ensure the compound meets industrial standards .

Chemical Reactions Analysis

Types of Reactions

7-Oxopentadeca-1,5-dien-4-yl phenylcarbamate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The phenylcarbamate group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. The conditions for these reactions are carefully controlled to achieve the desired products .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction can produce alcohols or amines. Substitution reactions can result in a variety of derivatives with different functional groups .

Scientific Research Applications

7-Oxopentadeca-1,5-dien-4-yl phenylcarbamate has several scientific research applications, including:

Chemistry: Used as a reagent in organic synthesis to create complex molecules.

Biology: Investigated for its potential biological activities, such as antimicrobial or antiviral properties.

Medicine: Explored for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 7-Oxopentadeca-1,5-dien-4-yl phenylcarbamate involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to 7-Oxopentadeca-1,5-dien-4-yl phenylcarbamate include other phenylcarbamates and dienyl compounds. Examples include:

• 7-Oxopentadeca-1,5-dien-4-yl methylcarbamate
• 7-Oxopentadeca-1,5-dien-4-yl ethylcarbamate

Uniqueness

What sets this compound apart is its specific structure, which combines the properties of both phenylcarbamates and dienyl compounds. This unique combination allows it to exhibit distinct chemical and biological activities, making it valuable for various applications .